Cas no 57556-03-3 (3(2H)-Thiophenone,5-ethyl-2-methyl-)
57556-03-3 structure
Product Name:3(2H)-Thiophenone,5-ethyl-2-methyl-
CAS No:57556-03-3
MF:C7H10OS
MW:142.218700885773
CID:381999
PubChem ID:143479
Update Time:2025-04-19
3(2H)-Thiophenone,5-ethyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Thiophenone,5-ethyl-2-methyl-
- 5-ethyl-2-methyl-thiophen-3-one
- 5-ethyl-2-methylthiophen-3-one
- AC1L3NA3
- AG-G-03204
- CTK5A7063
- 57556-03-3
- 5-Ethyl-2-methylthiophen-3(2H)-one
- 3(2H)-Thiophenone, 5-ethyl-2-methyl-
- DTXSID60973125
-
- Inchi: 1S/C7H10OS/c1-3-6-4-7(8)5(2)9-6/h4-5H,3H2,1-2H3
- InChI Key: PGSGMVFKLJGMFC-UHFFFAOYSA-N
- SMILES: S1C(=CC(C1C)=O)CC
Computed Properties
- Exact Mass: 142.0453
- Monoisotopic Mass: 142.045236
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4
- XLogP3: 1.8
Experimental Properties
- Density: 1.064
- Boiling Point: 223.7°C at 760 mmHg
- Flash Point: 98.4°C
- Refractive Index: 1.516
- PSA: 17.07
- LogP: 1.98470
3(2H)-Thiophenone,5-ethyl-2-methyl- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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